Cas no 1797812-85-1 (1-(2-chloro-4-methylphenyl)-3-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}urea)

• Product Name: 1-(2-chloro-4-methylphenyl)-3-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}urea
• CAS No: 1797812-85-1
• MF: C₁₇H₂₀ClN₅O
• MW: 345.826601982117
• CID: 5372398
• Update Time: 2025-06-08

1-(2-chloro-4-methylphenyl)-3-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-methylphenyl)-3-[(2-pyrrolidin-1-ylpyrimidin-4-yl)methyl]urea
• 1-(2-chloro-4-methylphenyl)-3-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}urea

• Inchi： 1S/C17H20ClN5O/c1-12-4-5-15(14(18)10-12)22-17(24)20-11-13-6-7-19-16(21-13)23-8-2-3-9-23/h4-7,10H,2-3,8-9,11H2,1H3,(H2,20,22,24)
• InChI Key： VQZRPFGLEMVYJE-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C)C=C1Cl)C(NCC1C=CN=C(N2CCCC2)N=1)=O

Additional information on 1-(2-chloro-4-methylphenyl)-3-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}urea

Introduction to 1-(2-chloro-4-methylphenyl)-3-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}urea (CAS No. 1797812-85-1)

1-(2-chloro-4-methylphenyl)-3-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}urea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1797812-85-1, represents a fusion of aromatic rings and heterocyclic structures, making it a promising candidate for various biological and chemical applications. The presence of both chloro and methyl substituents on the phenyl ring, coupled with the intricate connection to a pyrimidine moiety, contributes to its complex reactivity and potential utility in drug discovery.

The molecular framework of this compound is characterized by a benzene ring substituted at the 2-position with a chloro group and at the 4-position with a methyl group. This arrangement enhances its interaction with biological targets, making it an attractive scaffold for medicinal chemists. The urea functional group at the third position further diversifies its chemical behavior, enabling various modifications and derivatizations that can fine-tune its pharmacological properties.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinity of this compound to various biological targets with high accuracy. Studies indicate that the pyrimidine ring, linked through a methyl group to the urea moiety, can interact effectively with enzymes and receptors involved in critical metabolic pathways. This has opened up new avenues for exploring its potential as an inhibitor or modulator in therapeutic contexts.

One of the most intriguing aspects of 1-(2-chloro-4-methylphenyl)-3-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}urea is its ability to undergo selective interactions with biological molecules. The combination of electronic and steric effects arising from its substituents allows it to bind to specific pockets on target proteins, thereby modulating their activity. This selectivity is crucial for developing drugs with minimal side effects, a key consideration in modern pharmaceutical design.

In vitro studies have demonstrated promising results regarding the compound's efficacy in inhibiting certain kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders. The pyrrolidinyl group, attached to the pyrimidine ring, plays a pivotal role in these interactions by providing a hydrogen bonding network that enhances binding stability. This feature has been exploited by researchers to develop more potent derivatives with improved pharmacokinetic profiles.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular architecture efficiently. These techniques not only improve the scalability of production but also allow for the introduction of additional functional groups tailored to specific biological needs.

Another area of interest is the exploration of this compound's role in drug delivery systems. Its structural features make it an excellent candidate for incorporation into nanoparticles or other delivery vehicles designed to enhance bioavailability and target specificity. By leveraging its chemical properties, researchers aim to develop formulations that can overcome barriers associated with traditional drug administration, leading to more effective treatments.

The growing body of research on 1-(2-chloro-4-methylphenyl)-3-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}urea underscores its significance as a versatile chemical entity in pharmaceutical chemistry. As our understanding of its mechanisms of action continues to evolve, so too does its potential as a therapeutic agent. Future studies are likely to focus on optimizing its pharmacological properties through structural modifications and exploring new applications in areas such as neurology and infectious diseases.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the development process for compounds like this one. Predictive models can now identify promising scaffolds based on their structural features, significantly reducing the time required for experimental validation. This synergy between computational methods and traditional wet chemistry has revitalized interest in molecules such as 1-(2-chloro-4-methylphenyl)-3-{[2-(pyrrolidin-1-yl)pyrimidin-4-yl]methyl}urea, positioning them at the forefront of modern medicinal chemistry research.